N-[2-(2-thienyl)ethyl]naphthalene-2-sulfonamide

• IUPAC Name: N-(2-thiophen-2-ylethyl)naphthalene-2-sulfonamide
• InChI: InChI=1S/C16H15NO2S2/c18-21(19,17-10-9-15-6-3-11-20-15)16-8-7-13-4-1-2-5-14(13)12-16/h1-8,11-12,17H,9-10H2
• InChI Key: FOFTYVGPCWXHSZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)S(=O)(=O)NCCC3=CC=CS3
• Molecular Formula: C16H15NO2S2
• Molecular Weight: 317.4 g/mol

Description

N-[2-(2-thienyl)ethyl]naphthalene-2-sulfonamide, commonly known as TNS, is a fluorescent probe that is widely used in biochemical and physiological research. TNS is a small molecule that can be easily synthesized and has a high affinity for hydrophobic regions of proteins. This makes TNS an ideal tool for studying protein-ligand interactions, protein folding, and membrane structure.

Mechanism of Action

TNS binds to hydrophobic regions of proteins through non-covalent interactions. The binding of TNS to a protein can cause a conformational change, which can be detected using fluorescence spectroscopy. The fluorescence of TNS increases when it is bound to a protein, which allows researchers to monitor protein-ligand interactions in real-time.
Biochemical and physiological effects:
TNS has no known biochemical or physiological effects on cells or organisms. It is a small molecule that does not interact with cellular processes or pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of TNS is its high affinity for hydrophobic regions of proteins. This makes it an ideal tool for studying protein-ligand interactions and protein folding. TNS is also relatively easy to synthesize and has a high purity. However, TNS has some limitations in lab experiments. It is not suitable for studying proteins that do not have hydrophobic pockets, and it can interfere with some protein assays.

Future Directions

There are several future directions for TNS research. One area of interest is the development of new fluorescent probes that can bind to different regions of proteins. Another area of interest is the use of TNS in drug discovery. TNS can be used to screen compounds for their ability to bind to specific proteins, which can lead to the development of new drugs. Additionally, TNS can be used in the study of protein misfolding diseases, such as Alzheimer's and Parkinson's disease. TNS can be used to monitor the formation of protein aggregates and to study the effects of potential therapeutics on protein aggregation.

Synthesis Methods

TNS can be synthesized using a variety of methods, but the most common approach involves the reaction of 2-aminoethanethiol with 2-bromo-1-naphthylamine. The resulting product is then treated with sulfuryl chloride to form TNS. The overall yield of this synthesis method is typically around 60%.

Scientific Research Applications

TNS has been widely used in scientific research for over three decades. One of the most common applications of TNS is in the study of protein-ligand interactions. TNS can bind to hydrophobic pockets on proteins, which allows researchers to study the binding affinity and kinetics of ligands. TNS has also been used to study protein folding and misfolding, as well as protein aggregation and amyloid formation.